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Compound of Interest

Compound Name: 1,3,3-Trimethylcyclohexene

Cat. No.: B3343063 Get Quote

Essential Safety and Handling Guide for 1,3,3-
Trimethylcyclohexene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,3,3-Trimethylcyclohexene in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to foster a culture of safety and

ensure proper chemical management.

Chemical Identifier:

Name 1,3,3-Trimethylcyclohexene

Synonyms Cyclohexene, 1,3,3-trimethyl-

CAS Number 503-47-9[1]

Molecular Formula C₉H₁₆[1]

Molecular Weight 124.22 g/mol [1]

Hazard Identification and GHS Classification
1,3,3-Trimethylcyclohexene is a hazardous chemical that requires careful handling to prevent

exposure and ensure a safe laboratory environment.
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GHS Pictograms:

alt text

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Note: While not explicitly classified in the search results, as a low molecular weight

cycloalkene, it should be treated as a flammable liquid.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 1,3,3-Trimethylcyclohexene to

minimize exposure and protect against potential hazards.

PPE Category Recommended Equipment

Eye and Face Protection

Chemical safety goggles are mandatory. A face

shield should be worn in situations with a high

risk of splashing.[2]

Skin Protection

An appropriate lab coat must be worn.

Chemical-resistant gloves (e.g., nitrile) are

required.[2] Protective boots may be necessary

depending on the scale of the operation.[2]

Respiratory Protection

A vapor respirator should be used, especially

when handling the chemical outside of a fume

hood or in poorly ventilated areas.[2]

Operational Plan for Safe Handling
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A systematic approach to handling 1,3,3-Trimethylcyclohexene is essential to maintain a safe

and controlled experimental environment.

1. Preparation:

Ensure that a safety shower and eye wash station are readily accessible.
Work within a certified chemical fume hood to minimize inhalation exposure.
Assemble all necessary equipment and reagents before starting the procedure.
Confirm that all containers are properly labeled and in good condition.

2. Handling:

Keep the container tightly closed when not in use.[2]
Avoid contact with skin, eyes, and clothing.[2]
Keep away from heat, sparks, open flames, and other ignition sources.[2]
Use non-sparking tools to prevent ignition.
Ground all equipment to prevent static discharge.

3. Spill Management:

In case of a spill, immediately evacuate the area.
Remove all sources of ignition.
Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[2]
Collect the absorbed material into a sealed, labeled container for proper disposal.[2]
Ventilate the area and clean the spill site once the material has been removed.

First Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure to 1,3,3-
Trimethylcyclohexene.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek medical attention if irritation

persists.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse the affected skin area with plenty of water

and soap.[2] If skin irritation occurs, seek

medical attention. Wash contaminated clothing

before reuse.

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[2] If

the victim is not breathing, provide artificial

respiration. Seek medical attention if you feel

unwell.[2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical advice and

show the safety data sheet or label.[2]

Disposal Plan
Proper disposal of 1,3,3-Trimethylcyclohexene and its contaminated waste is imperative to

prevent environmental contamination and comply with regulations.

1. Waste Identification and Segregation:

Classify waste containing 1,3,3-Trimethylcyclohexene as hazardous waste.
Segregate this waste from other laboratory waste streams.

2. Containerization:

Collect waste in a designated, properly labeled, and sealed container that is compatible with
the chemical.
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3. Disposal Procedure:

It may be possible to dissolve the material in a combustible solvent and burn it in a chemical
incinerator equipped with an afterburner and scrubber.
All disposal practices must be in accordance with federal, state, and local regulations.[3]
Consult with your institution's environmental health and safety (EHS) department for specific
guidance.

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for the safe handling of

1,3,3-Trimethylcyclohexene.
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Caption: Workflow for the safe handling of 1,3,3-Trimethylcyclohexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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